![molecular formula C13H8ClN3S2 B2910342 6-[(3-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile CAS No. 338404-72-1](/img/structure/B2910342.png)
6-[(3-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a chemical substance with the CAS number 338404-72-1 . It is also known as 6-[(3-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile .
Molecular Structure Analysis
The molecular structure of this compound includes a imidazo[2,1-b][1,3]thiazole core, which is a fused heterocyclic compound containing nitrogen, oxygen or sulfur . It also has a sulfanyl group attached to a 3-chlorobenzyl group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 306.82 . The storage temperature is recommended to be between 28 C .Scientific Research Applications
Synthesis and Chemical Properties
Researchers have developed various synthetic methods and derivatives of imidazo[2,1-b][1,3]thiazole compounds, highlighting their chemical versatility and potential for further functionalization. For example, Hawkins et al. (1995) detailed the synthesis of thieno-extended purines, showcasing methods to create derivatives of imidazo[2,1-b][1,3]thiazole compounds. These synthetic routes often involve cyclization reactions, nucleophilic displacement, and the use of specific catalysts to achieve desired structures with potential biological activities (Hawkins et al., 1995).
Biological and Medicinal Applications
Imidazo[2,1-b][1,3]thiazole derivatives have been explored for various biological and medicinal applications. Studies have investigated these compounds for their potential as antiulcer agents, carbonic anhydrase inhibitors, and antimicrobial agents. For instance, Barnish et al. (1980) discussed the cerebrovasodilatory effects of imidazo[2,1-b]thiadiazole sulfonamides, indicating their potential in treating conditions that benefit from increased cerebral blood flow (Barnish et al., 1980). Additionally, Askin et al. (2021) highlighted the synthesis and evaluation of novel imidazo[2,1-b][1,3,4]thiadiazoles as potent inhibitors of acetylcholinesterase and carbonic anhydrase, emphasizing their potential in therapeutic applications (Askin et al., 2021).
Catalysis and Organic Synthesis
Imidazo[2,1-b][1,3]thiazole compounds have also found applications in catalysis and organic synthesis. For instance, the use of specific catalysts for the preparation of pyrazole derivatives demonstrates the utility of these compounds in synthesizing a wide range of organic molecules, potentially leading to the discovery of new drugs and materials (Khazaei et al., 2021).
Antioxidant and Antimicrobial Activities
The antioxidant and antimicrobial activities of imidazo[2,1-b][1,3]thiazole derivatives have been explored, indicating their potential use in combating oxidative stress and infections. Bassyouni et al. (2012) synthesized and evaluated various derivatives for their antioxidant and antimicrobial efficacy, contributing to the development of new antimicrobial agents with potential applications in medicine and agriculture (Bassyouni et al., 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
6-[(3-chlorophenyl)methylsulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClN3S2/c14-10-3-1-2-9(6-10)8-19-12-11(7-15)17-4-5-18-13(17)16-12/h1-6H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMGDWZFBMNGUTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CSC2=C(N3C=CSC3=N2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClN3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.